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Cat. No.: B1148349 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Hexafluoroacetone (HFA) is a colorless, non-flammable, and highly reactive gas with a musty

odor.[1][2] It is a crucial building block in the synthesis of various specialty chemicals, including

pharmaceuticals, solvents, and polymers.[3][4] However, its high reactivity and toxicity

necessitate stringent safety and handling protocols to minimize risks to laboratory personnel

and the environment. This technical guide provides an in-depth overview of the safety

precautions, handling procedures, and emergency responses associated with

Hexafluoroacetone.

Physicochemical and Toxicological Properties
A thorough understanding of the physical, chemical, and toxicological properties of

Hexafluoroacetone is fundamental to its safe handling.

Physical and Chemical Properties
Hexafluoroacetone is a gas at standard temperature and pressure. It is typically supplied as a

liquefied compressed gas.[5] Key physical and chemical properties are summarized in Table 1.
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Property Value Reference

Chemical Formula C₃F₆O [3]

Molar Mass 166.02 g/mol [3]

Boiling Point -28 °C (-18 °F) [3][5]

Melting Point -129 °C (-199.4 °F) [3]

Vapor Pressure 4525 mmHg at 21.1 °C [6]

Vapor Density 5.76 (Air = 1) [5]

Solubility Reacts vigorously with water [3][6]

Appearance Colorless gas [3][5]

Odor
Musty, becomes acrid in the

presence of acidic impurities
[6]

Table 1: Physical and Chemical Properties of Hexafluoroacetone

Reactivity and Incompatibilities
Hexafluoroacetone is a highly reactive substance. Its key reactivity hazards include:

Reaction with Water: It reacts vigorously with water and moisture to form a highly acidic

hydrate.[3][4][6] This reaction is exothermic and can generate considerable heat.[1]

Incompatible Materials: It is incompatible with strong acids, and oxidizing agents such as

perchlorates, peroxides, permanganates, chlorates, nitrates, chlorine, bromine, and fluorine.

[1][7]

Material Incompatibility: It attacks glass and most metals.[6][8]

Decomposition: When heated to high temperatures (550 °C), it decomposes to produce toxic

and corrosive fumes, including hydrogen fluoride and carbon monoxide.[1][5][6]

Toxicological Data
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Hexafluoroacetone is toxic by inhalation, ingestion, and skin absorption.[5][9] It is a severe

irritant to the eyes, skin, and respiratory tract.[6][10] The available quantitative toxicity data is

presented in Table 2.

Toxicity Metric Value Species Reference

LC50 (Inhalation) 275 ppm (4 hours) Rat [11]

LD50 (Oral) 190 mg/kg (trihydrate) Rat [9]

LD50 (Dermal)
670 mg/kg

(sesquihydrate)
Rat [9]

TDLo (Dermal)
11 mg/kg (6-16 days

pregnant)
Rat [12]

IDLH (Immediately

Dangerous to Life or

Health)

9 ppm N/A [7]

Table 2: Acute Toxicity Data for Hexafluoroacetone

Health Effects:

Acute Effects: Inhalation can cause severe respiratory irritation, coughing, wheezing, and

potentially fatal pulmonary edema, with effects that may be delayed.[1][10] Skin and eye

contact can cause severe burns.[1][10] Ingestion is toxic.[10] Rapid evaporation of the liquid

can cause frostbite.[10]

Chronic Effects: There is evidence that Hexafluoroacetone may be a teratogen (causes

birth defects) in animals and may damage the testes.[1] Prolonged exposure can also affect

the liver, kidneys, and blood cells.[1]

Engineering Controls and Personal Protective
Equipment (PPE)
A combination of engineering controls and appropriate personal protective equipment is

essential to prevent exposure to Hexafluoroacetone.
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Engineering Controls
Ventilation: All work with Hexafluoroacetone must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[6][10] Local exhaust ventilation should be

used at the site of chemical release.[1]

Enclosure: For operations with a higher potential for release, the process should be

enclosed.[1]

Monitoring: Gas detectors should be used when toxic gases may be released.[10]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Hexafluoroacetone:

PPE Category Specification Reference

Eye/Face Protection

Tightly fitting safety goggles or

a full-face shield in

combination with respiratory

protection.

[6][11]

Skin Protection

Solvent-resistant gloves (e.g.,

Butyl rubber) and protective

clothing to prevent skin

contact. Cold-insulating gloves

should be worn when handling

the liquefied gas.

[1][6][13]

Respiratory Protection

A NIOSH-approved full-

facepiece respirator with

appropriate cartridges (e.g., for

acid gases and organic

vapors) or a self-contained

breathing apparatus (SCBA)

for higher concentrations or

emergencies.

[6][11]

Table 3: Personal Protective Equipment (PPE) for Handling Hexafluoroacetone
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Safe Handling and Storage Procedures
Adherence to strict handling and storage protocols is critical for preventing accidents and

exposure.

Handling
Read and understand the Safety Data Sheet (SDS) before working with

Hexafluoroacetone.[10]

Only trained personnel should handle this chemical.[1]

Avoid contact with skin, eyes, and clothing.[10]

Do not breathe gas, fumes, vapor, or spray.[10]

Use non-sparking tools.[6]

Prevent fire caused by electrostatic discharge.[6]

Close the cylinder valve after each use and when empty.[10]

Do not eat, drink, or smoke in areas where Hexafluoroacetone is handled.[1][10]

Storage
Store in a cool, dry, well-ventilated, fireproof area.[6][9]

Keep containers tightly closed and locked up.[6][11]

Protect cylinders from physical damage and securely chain them in an upright position.[8]

[10]

Store away from incompatible materials such as water, acids, and oxidizing agents.[1][9]

Do not expose containers to temperatures exceeding 50 °C (122 °F).[10]

Emergency Procedures
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Immediate and appropriate response to emergencies is crucial to mitigate the consequences of

a Hexafluoroacetone release or exposure.

Spills and Leaks
The following diagram outlines the general procedure for responding to a Hexafluoroacetone
spill or leak.
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Spill or Leak Detected

Evacuate non-essential personnel
 from the area.

Ensure adequate ventilation.
Use local exhaust if safe to do so.

Don appropriate PPE:
- Full-face respirator or SCBA

- Chemical resistant suit
- Solvent-resistant gloves

If safe, stop the flow of gas or liquid.

For liquid spills, absorb with
vermiculite, dry sand, or earth.

Place in a sealed container.

Liquid Spill

For gas leaks, use a fine water spray
to help disperse the vapor cloud.

Do not apply water directly to the leak source.

Gas Leak

Decontaminate the area
and equipment.

Dispose of waste as
hazardous material according to

local regulations.

Report the incident to the
appropriate personnel.
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New Chemical Introduction

Gather Information:
- Safety Data Sheet (SDS)

- Literature Review

Conduct Risk Assessment:
- Identify Hazards
- Evaluate Risks

Implement Control Measures

Engineering Controls:
- Fume Hood
- Ventilation

Select Appropriate PPE:
- Gloves, Goggles, Respirator

Administrative Controls:
- SOPs, Training

Safe Handling and Use

Proper Waste Disposal
Emergency Preparedness:

- Spill Kit
- First Aid

Procedure Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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